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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918

This guide provides a detailed overview of the fundamental molecular characteristics of tert-
Amyl acetate, a compound of interest for researchers, scientists, and professionals in drug
development and chemical synthesis.

Molecular Formula and Weight

tert-Amyl acetate is an organic compound classified as an ester.[1] Its chemical structure and
composition are fundamental to its reactivity and physical properties. The molecular formula for
tert-Amyl acetate is C7TH1402.[1][2][3][4][5] This formula indicates that each molecule is
composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.

The molecular weight of a compound is a critical parameter in experimental and theoretical
chemistry. For tert-Amyl acetate, the calculated molecular weight is approximately 130.18
g/mol .[2][3] This value is essential for stoichiometric calculations in chemical reactions and for
the preparation of solutions with specific molar concentrations.

Quantitative Data Summary

The key quantitative molecular data for tert-Amyl acetate are summarized in the table below
for easy reference and comparison.
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Parameter Value Reference
Molecular Formula C7H1402 [L1[2]1[3]14]15]
Molecular Weight 130.18 g/mol [2][3]

IUPAC Name 2-methylbutan-2-yl acetate [2]

CAS Number 625-16-1 [2]

Density 0.874 g/mL [4]

Boiling Point 125 °C [4]

Molecular Structure Visualization

To further understand the arrangement of atoms and bonds within the tert-Amyl acetate
molecule, a 2D structural diagram is provided. This visualization is generated using the DOT
language and rendered by Graphviz.

Caption: 2D structure of the tert-Amyl acetate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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